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Compound of Interest

2,2,2-Trichloroethane-1-sulfonyl
Compound Name:

chloride
CAS No.: 14994-00-4
Cat. No.: B2519425

Get Quote

\ J

Abstract This technical guide provides a comprehensive analysis of 2,2,2-
trichloroethanesulfonyl chloride (TCES-CI), a specialized reagent in organic synthesis. While
often overshadowed by its trifluorinated analog (Tresyl chloride) or its chloroformate cousin
(Troc-Cl), TCES-CI offers unique orthogonal protection capabilities governed by the reductive
lability of the trichloroethyl moiety. This document details its nomenclature, physicochemical
properties, mechanistic applications in protective group chemistry, and rigorous safety
protocols.

Part 1: Nomenclature & ldentification

Accurate identification is critical in high-stakes synthesis to avoid catastrophic substitution
errors, particularly with "false friends" like Tresyl chloride or Troc chloride.

Synonymy & ldentifiers
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Category Identifier | Name Notes
2,2,2-Trichloroethane-1- Preferred systematic name.[1]
IUPAC Name .
sulfonyl chloride [2]
2,2,2-Trichloroethanesulfonyl Most frequently used in

Common Name ) )
chloride literature.

Functional abbreviation used
Abbreviation TCES-CI in peptide/oligonucleotide

synthesis contexts.

CAS Registry Number 14994-00-4 Unique numerical identifier.

CNWRAKGWZMUEAT- ]
InChl Key Standardized structural hash.
UHFFFAOYSA-N

Molecular Formula C2H2Cl402S

Critical Distinction: The "False Friends"

Researchers must distinguish TCES-CI from structurally similar reagents with vastly different
reactivities:

e Tresyl Chloride (Trifluoro-): 2,2,2-Trifluoroethanesulfonyl chloride.[3][4][5] Difference:
Fluorine vs. Chlorine.[1][3] Tresyl is a super-leaving group; TCES is primarily a protecting

group.

e Troc Chloride: 2,2,2-Trichloroethyl chloroformate.[6] Difference: Carbonate linker vs. Sulfonyl
linker.

e Brosyl/Nosyl: Aromatic sulfonyl chlorides.[1] Difference: Removal mechanisms differ
(acid/nucleophilic vs. reductive).

Part 2: Physicochemical Profile

TCES-Cl is an electrophilic sulfonylating agent.[3][5] Its reactivity is modulated by the electron-
withdrawing inductive effect of the trichloromethyl group (
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), which increases the electrophilicity of the sulfur center compared to simple alkanesulfonyl
chlorides.

Property Data

Molecular Weight 231.91 g/mol

Crystalline Solid or Viscous Liquid (purit
Physical State Y quid (purity

dependent)
Boiling Point ~105 °C (at reduced pressure, predicted)
B Soluble in DCM, THF, EtOAc; reacts violently
Solubility )
with water/alcohols.
o High electrophilicity at Sulfur; susceptible to
Reactivity

hydrolysis.

Part 3: Synthetic Utility & Mechanism
The TCES Protecting Group Strategy

The primary utility of TCES-ClI lies in the protection of amines (as sulfonamides) and alcohols
(as sulfonates). The strategic value is its orthogonality: the TCES group is stable to acid
(removing Boc) and base (removing Fmoc), but is cleaved under specific reductive conditions.

Mechanism of Action

» Protection (Sulfonylation): The amine attacks the sulfonyl sulfur, eliminating chloride. The
group makes the sulfonyl center highly reactive, requiring controlled temperatures.
» Deprotection (Reductive

-Elimination): This is the defining feature. Treatment with Zinc (

) initiates a reductive fragmentation. The zinc inserts into the carbon-chlorine bond or
reduces the carbon, leading to the elimination of

and the formation of 1,1-dichloroethene.

DOT Diagram: TCES Protection & Deprotection Cycle
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Electron Source .y~

Figure 1: The Orthogonal Lifecycle of the TCES Protecting Group

Click to download full resolution via product page

Figure 1: The TCES group allows amines to remain protected during acid/base manipulations,
releasing them only upon specific Zinc-mediated reduction.

Part 4: Experimental Protocols

These protocols are designed to be self-validating. The "Checkpoints" ensure the reaction is
proceeding correctly before committing valuable starting material.

Protocol A: Protection of a Primary Amine with TCES-CI

Objective: Convert a primary amine (

) to the TCES-sulfonamide (
).

Reagents:
e Substrate: Primary Amine (1.0 equiv)
e Reagent: TCES-CI (1.2 equiv) (CAS 14994-00-4)

o Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0 equiv)
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Solvent: Anhydrous Dichloromethane (DCM) (

concentration)

Step-by-Step Procedure:

Setup: Flame-dry a round-bottom flask and purge with Nitrogen/Argon. Add the amine and
dissolve in anhydrous DCM.

Cooling: Cool the solution to

using an ice bath. Reasoning: TCES-CI is highly reactive; low temperature prevents bis-
sulfonylation.

Base Addition: Add TEA dropwise.

Reagent Addition: Dissolve TCES-CI in a minimal amount of DCM and add dropwise to the
reaction mixture over 10 minutes.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2—4 hours.

o Checkpoint: Monitor by TLC. The amine spot should disappear, and a less polar
sulfonamide spot should appear.

Workup: Quench with saturated

solution. Extract with DCM (
). Wash combined organics with Brine, dry over
, and concentrate.[7][8]

Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Deprotection (Regeneration of Amine)

Objective: Cleave the TCES group using Reductive Elimination.

Reagents:
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e Substrate: TCES-Sulfonamide (1.0 equiv)

e Reagent: Activated Zinc Dust (excess, ~10-20 equiv)
e Solvent: Methanol (MeOH) or THF/Acetic Acid (9:1)
Step-by-Step Procedure:

 Activation: Activate Zinc dust by washing with dilute HCI, then water, then acetone, and
drying under vacuum. Reasoning: Oxide layer on Zn surface inhibits electron transfer.

¢ Reaction: Dissolve the sulfonamide in MeOH. Add the activated Zinc dust.

o Catalysis (Optional): If reaction is slow, add catalytic amounts of Acetic Acid or

» Agitation: Stir vigorously or sonicate at RT for 1-6 hours.

o Checkpoint: TLC should show the reappearance of the polar free amine (ninhydrin stain
active).

« Filtration: Filter through a Celite pad to remove Zinc residues. Wash with MeOH.

« |solation: Concentrate filtrate. If an acid was used, perform an acid/base extraction to isolate
the free amine.

Part 5: Safety & Handling

TCES-Cl is a Corrosive Sulfonyl Chloride. Strict adherence to safety protocols is non-
negotiable.

DOT Diagram: Safety & Handling Workflow
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Storage:
< 4°C, Inert Gas
(Moisture Sensitive)

quilibrate to RT

Handling:
Fume Hood ONLY
Gloves (Nitrile/Neoprene)

aste Disposal

Spill/Quench:
Neutralize with ag. NaHCO3
(Exothermic!)

Figure 2: Safe Handling Lifecycle

Click to download full resolution via product page
Figure 2: TCES-CI reacts violently with moisture to release HCI gas. Store cold and dry.
Key Hazards:
e Hydrolysis: Reacts with water to form 2,2,2-trichloroethanesulfonic acid and HCI gas.
o Skin/Eye Contact: Causes severe chemical burns. Immediate irrigation required.
 Inhalation: Destructive to respiratory mucous membranes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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